Cas no 1314402-08-8 ([1-(Difluoromethyl)cyclopropyl]methanol)

• Product Name: [1-(Difluoromethyl)cyclopropyl]methanol
• CAS No: 1314402-08-8
• MF: C₅H₈F₂O
• MW: 122.113228797913
• MDL: MFCD20230595
• CID: 4587990
• PubChem ID: 84762143
• Update Time: 2025-05-21

[1-(Difluoromethyl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(difluoromethyl)cyclopropyl]methanol
• (1-(Difluoromethyl)cyclopropyl)methanol
• (1-Difluoromethyl-cyclopropyl)-methanol
• [1-(Difluoromethyl)cyclopropyl]methanol

• MDL： MFCD20230595
• Inchi： 1S/C5H8F2O/c6-4(7)5(3-8)1-2-5/h4,8H,1-3H2
• InChI Key： PPYIICYIHBXOEB-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 88.4
• XLogP3: 1
• Topological Polar Surface Area: 20.2

Additional information on [1-(Difluoromethyl)cyclopropyl]methanol

Recent Advances in the Application of [1-(Difluoromethyl)cyclopropyl]methanol (CAS: 1314402-08-8) in Chemical Biology and Pharmaceutical Research

The compound [1-(Difluoromethyl)cyclopropyl]methanol (CAS: 1314402-08-8) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This brief review synthesizes the latest research progress (2022-2023) on its synthetic applications, biological activities, and potential therapeutic uses. The unique structural features of this molecule - combining a strained cyclopropane ring with a difluoromethyl group and hydroxymethyl functionality - make it particularly valuable for drug discovery programs targeting metabolic enzymes and protein-protein interactions.

Recent synthetic methodology developments have demonstrated efficient routes to produce 1314402-08-8 with high enantiomeric purity (>99% ee). A 2023 study in Journal of Medicinal Chemistry reported a novel asymmetric cyclopropanation protocol using chiral copper catalysts, achieving gram-scale production with excellent yield (82%). The synthetic accessibility has enabled broader exploration of this scaffold in lead optimization campaigns, particularly for kinase inhibitors and epigenetic modulators.

In pharmaceutical applications, [1-(Difluoromethyl)cyclopropyl]methanol derivatives have shown promising activity as covalent inhibitors. Research published in ACS Chemical Biology (2022) highlighted its incorporation into irreversible inhibitors targeting cysteine proteases, with the difluoromethyl group serving as an effective warhead. The cyclopropane ring was found to confer improved metabolic stability compared to linear analogs, addressing a common limitation in covalent drug design.

The compound's potential in CNS drug discovery was demonstrated in a 2023 Nature Chemical Biology publication, where it served as a key intermediate for GABA_A receptor modulators. The difluoromethylcyclopropyl moiety was shown to enhance blood-brain barrier penetration while maintaining favorable physicochemical properties (clogP = 1.8, PSA = 20 Ų). This represents a significant advancement over previous generations of neuroactive compounds.

Emerging applications in radiopharmaceuticals have also been reported. A 2023 study in Journal of Labelled Compounds and Radiopharmaceuticals described ¹⁸F-labeled derivatives of 1314402-08-8 for PET imaging of tumor-associated carbonic anhydrases. The compact cyclopropane structure facilitated rapid clearance from non-target tissues, improving imaging contrast.

From a safety perspective, recent toxicological evaluations (2023, Chemical Research in Toxicology) indicate that [1-(Difluoromethyl)cyclopropyl]methanol derivatives generally show favorable in vitro safety profiles, with minimal CYP450 inhibition and good stability in human hepatocyte assays. However, structure-activity relationship studies emphasize the importance of careful substitution pattern control to avoid potential metabolic liabilities.

Looking forward, the unique properties of 1314402-08-8 position it as a valuable scaffold for addressing multiple challenges in drug discovery, particularly in the development of covalent inhibitors and CNS-targeted therapeutics. Ongoing research is exploring its application in PROTAC design and as a bioisostere for carboxylic acids in peptide mimetics. The compound's versatility suggests it will remain an important tool in medicinal chemistry for the foreseeable future.